N-(2,3-dimethylphenyl)-1-azepanecarbothioamide

• IUPAC Name: N-(2,3-dimethylphenyl)azepane-1-carbothioamide
• InChI: InChI=1S/C15H22N2S/c1-12-8-7-9-14(13(12)2)16-15(18)17-10-5-3-4-6-11-17/h7-9H,3-6,10-11H2,1-2H3,(H,16,18)
• InChI Key: BPLUNJBDYDXNJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=S)N2CCCCCC2)C
• Molecular Formula: C15H22N2S
• Molecular Weight: 262.4 g/mol
• Solubility: >39.4 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2,3-dimethylphenyl)-1-azepanecarbothioamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of N-(2,3-dimethylphenyl)-1-azepanecarbothioamide is not fully understood. However, it is believed to act by disrupting the cell membrane of microorganisms, leading to their death.
Biochemical and Physiological Effects:
In addition to its antimicrobial properties, N-(2,3-dimethylphenyl)-1-azepanecarbothioamide has been found to have several biochemical and physiological effects. It has been shown to have antioxidant properties, which may be beneficial in preventing oxidative stress-related diseases. Additionally, it has been found to have anti-inflammatory properties, which may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,3-dimethylphenyl)-1-azepanecarbothioamide in lab experiments is its broad-spectrum antimicrobial activity, which makes it useful for testing against a wide range of microorganisms. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-(2,3-dimethylphenyl)-1-azepanecarbothioamide. One area of focus could be on further elucidating its mechanism of action, which could provide valuable insights into its potential applications in drug development. Additionally, more research could be conducted on its potential applications in agriculture and food preservation. Finally, studies could be conducted to investigate its potential use in combination with other antimicrobial agents to enhance their efficacy.

Synthesis Methods

N-(2,3-dimethylphenyl)-1-azepanecarbothioamide can be synthesized through a multi-step process involving the reaction of 2,3-dimethylphenylamine with 1-chloroazepane, followed by the addition of carbon disulfide and sodium hydroxide. The resulting product is then purified through recrystallization.

Scientific Research Applications

N-(2,3-dimethylphenyl)-1-azepanecarbothioamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit antimicrobial, antifungal, and antiviral properties, making it a promising candidate for the development of new drugs and therapies. Additionally, it has been shown to have potential applications in the fields of agriculture and food preservation.